Cas no 953972-56-0 (4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 953972-56-0
• MF: C₂₀H₂₅FN₂O₄S
• MW: 408.486907720566
• CID: 6489503
• Update Time: 2025-10-31

4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C20H25FN2O4S/c1-2-26-19-9-8-17(14-18(19)21)28(24,25)22-10-11-23-12-13-27-20(15-23)16-6-4-3-5-7-16/h3-9,14,20,22H,2,10-13,15H2,1H3
• InChI Key： SCJBYDWVKXONIZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOC(C3=CC=CC=C3)C2)(=O)=O)=CC=C(OCC)C(F)=C1

Additional information on 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 953972-56-0)

4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 953972-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex aromatic and heterocyclic structures, which are often engineered to exhibit specific biological activities. The presence of functional groups such as the ethoxy, fluoro, and sulfonamide moieties, along with the morpholine ring system, contributes to its unique chemical properties and potential therapeutic applications.

The structure of 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide incorporates several key features that make it of interest to researchers. The aromatic benzene ring serves as the core scaffold, providing a stable platform for further functionalization. The ethoxy group at the 4-position introduces a polar, hydrophilic element, which can influence solubility and interactions with biological targets. The fluoro substituent at the 3-position is known for its ability to modulate metabolic stability and binding affinity, a common strategy in drug design. Additionally, the sulfonamide group at the nitrogen position enhances hydrogen bonding capabilities, which is crucial for receptor binding.

The morpholine ring, located at the 2-position of the ethyl chain, adds another layer of complexity to the molecule. Morpholine derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The 2-(2-phenylmorpholin-4-yl)ethyl moiety suggests a potential interaction with biological macromolecules through both hydrophobic and hydrogen bonding interactions. This structural motif is often explored in the development of kinase inhibitors and other enzyme-targeting compounds.

In recent years, there has been growing interest in designing molecules that can modulate protein-protein interactions (PPIs), which are critical for numerous cellular processes and often serve as targets for therapeutic intervention. The multifaceted nature of 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide makes it a promising candidate for such applications. The combination of aromatic rings, heterocycles, and polar functional groups provides a rich landscape for interacting with biological targets.

One of the most compelling aspects of this compound is its potential in oncology research. The sulfonamide group is frequently found in anticancer agents due to its ability to form strong hydrogen bonds with nucleophilic residues in enzymes and receptors. Furthermore, the fluoro substituent can enhance metabolic stability while maintaining binding affinity, which is essential for prolonged drug efficacy. Preclinical studies have indicated that similar scaffolds exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression.

Another area where 4-ethoxy-3-fluoro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide shows promise is in neurodegenerative diseases. Research has demonstrated that modulating specific protein interactions can have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound suggest it could interact with amyloid-beta plaques or tau proteins, which are hallmark pathological features of these neurodegenerative disorders.

The synthesis of 4-ethoxy-3-fluoro-N-2-(2-phenoxy morpholin -4 - yl) ethyl benzene -1 - sulfon amide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for forming the aromatic backbone, nucleophilic substitution reactions for introducing the ethoxy and fluoro groups, and reductive amination or similar strategies for incorporating the sulfonamide moiety. The morpholine ring is typically constructed through cyclization reactions involving appropriately substituted precursors.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, metabolic stability, and clearance rates are critical determinants of its potential as a drug candidate. Computational modeling techniques have been employed to predict these properties before experimental validation. Preliminary data suggest that modifications to the aromatic rings and heterocyclic systems can significantly impact these pharmacokinetic parameters.

In conclusion, 4 - eth oxy - 3 - fluoro - N - 2 - ( 2 - phen ylmorpho lin - 4 - yl ) eth ylb en zene -1 - sul fon am ide ( CAS No .953972 -56 -0 ) represents an intriguing molecule with potential applications across multiple therapeutic areas. Its complex structure offers opportunities for interaction with diverse biological targets while its functional groups provide tunability for optimizing pharmacological properties . Further research into its synthesis , pharma cokinetics ,and bi ological activity will be crucial in determining its role in future medicinal chemistry efforts .